Cas no 67451-32-5 (Benzoic acid, 2,4-dichloro-3,5-dinitro-, methyl ester)

• Product Name: Benzoic acid, 2,4-dichloro-3,5-dinitro-, methyl ester
• CAS No: 67451-32-5
• MF: C₈H₄Cl₂N₂O₆
• MW: 295.033160209656
• CID: 394802
• PubChem ID: 15293274
• Update Time: 2025-04-19

Benzoic acid, 2,4-dichloro-3,5-dinitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dichloro-3,5-dinitro-, methyl ester
• methyl 2,4-dichloro-3,5-dinitrobenzoate
• 67451-32-5
• DTXSID30571076
• SCHEMBL8064653
• methyl 2,4-dichloro-3,5-dinitro-benzoate

• Inchi： 1S/C8H4Cl2N2O6/c1-18-8(13)3-2-4(11(14)15)6(10)7(5(3)9)12(16)17/h2H,1H3
• InChI Key： USJCPSDQCYIWDT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C(=O)OC)[N+](=O)[O-])Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 293.94472
• Monoisotopic Mass: 293.9446412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.58